Cas no 1247648-17-4 (2-Bromo-1-N-ethylbenzene-1,4-diamine)

• Product Name: 2-Bromo-1-N-ethylbenzene-1,4-diamine
• CAS No: 1247648-17-4
• MF: C₈H₁₁BrN₂
• MW: 215.090340852737
• CID: 3042694
• Update Time: 2025-06-09

2-Bromo-1-N-ethylbenzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-N-ethylbenzene-1,4-diamine
• 1,4-Benzenediamine, 2-bromo-N1-ethyl-

• Inchi： 1S/C8H11BrN2/c1-2-11-8-4-3-6(10)5-7(8)9/h3-5,11H,2,10H2,1H3
• InChI Key： OIXQVQVZVCVLFH-UHFFFAOYSA-N
• SMILES： C1(NCC)=CC=C(N)C=C1Br

Additional information on 2-Bromo-1-N-ethylbenzene-1,4-diamine

Introduction to 2-Bromo-1-N-ethylbenzene-1,4-diamine (CAS No. 1247648-17-4)

2-Bromo-1-N-ethylbenzene-1,4-diamine, identified by its Chemical Abstracts Service (CAS) number 1247648-17-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of brominated aromatic amines, characterized by its bromine substituent and diamine functional groups. The unique structural features of 2-Bromo-1-N-ethylbenzene-1,4-diamine make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The molecular structure of 2-Bromo-1-N-ethylbenzene-1,4-diamine consists of a benzene ring substituted with a bromine atom at the 2-position and two amino groups, one of which is N-ethylated. This configuration imparts distinct reactivity and binding properties, making it a versatile building block for drug discovery. The presence of both bromine and amino functionalities allows for further chemical modifications, enabling the synthesis of more complex molecules with tailored pharmacological profiles.

In recent years, there has been growing interest in exploring the potential applications of 2-Bromo-1-N-ethylbenzene-1,4-diamine in the development of targeted therapies. One notable area of research involves its use as a precursor in the synthesis of small-molecule inhibitors targeting specific biological pathways. For instance, studies have demonstrated its utility in generating compounds that interact with enzymes involved in cancer metabolism and signal transduction. The bromine atom serves as a handle for palladium-catalyzed cross-coupling reactions, facilitating the introduction of diverse substituents and enhancing the structural diversity of potential drug candidates.

Moreover, the diamine moiety in 2-Bromo-1-N-ethylbenzene-1,4-diamine provides opportunities for coordination with metal ions, which is particularly relevant in the design of metal-based therapeutics. Recent advancements in medicinal chemistry have highlighted the importance of metallo-drugs in treating various diseases, including infections and neurological disorders. The ability to incorporate 2-Bromo-1-N-ethylbenzene-1,4-diamine into such systems opens up new avenues for developing innovative treatments.

The pharmaceutical industry has also been exploring the use of 2-Bromo-1-N-ethylbenzene-1,4-diamine in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling and are often overexpressed in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to disrupt aberrant signaling pathways that contribute to disease progression. The structural flexibility offered by 2-Bromo-1-N-ethylbenzene-1,4-diamine allows for the optimization of binding affinity and selectivity against target kinases.

In addition to its role in drug development, 2-Bromo-1-N-ethylbenzene-1,4-diamine has found applications in materials science. Its ability to form coordination complexes with metals makes it useful in catalysis and as a ligand for metal-based sensors. These applications underscore the broad utility of this compound beyond pharmaceuticals.

Recent studies have also investigated the pharmacokinetic properties of derivatives derived from 2-Bromo-1-N-ethylbenzene-1,4-diamine. Understanding how these compounds are absorbed, distributed, metabolized, and excreted is crucial for optimizing their therapeutic efficacy and minimizing potential side effects. Advanced computational methods have been employed to predict the behavior of these molecules in vivo, aiding in the rational design of next-generation drugs.

The synthesis of 2-Bromo-1-N-ethylbenzene-1,4-diamine itself presents interesting challenges due to its reactive functional groups. Efficient synthetic routes have been developed that leverage modern catalytic techniques to achieve high yields and purity. These methods are essential for ensuring that researchers have access to sufficient quantities of this compound for their studies.

As research continues to evolve, the potential applications of 2-Bromo-1-N-ethylbenzene-1,4-diamine are likely to expand further. The integration of machine learning and artificial intelligence into drug discovery has enabled more rapid identification and optimization of lead compounds. Compounds like 2-Bromo-1-N-Ethylbenzene - 1 , 4 - Diam ine are being screened computationally for their binding affinity to target proteins, accelerating the development pipeline.

In conclusion, 2 - Bromo - 1 - N - ethylbenzene - 1 , 4 - diam ine (CAS No . 1247648 - 17 - 4 ) represents a significant compound with diverse applications across pharmaceuticals and materials science . Its unique structural features make it a valuable tool for synthetic chemists and medicinal researchers alike . As our understanding of biological systems advances , so too will our ability to harness this compound's potential for developing innovative therapies .